Cas no 865181-21-1 (N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)

• Product Name: N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• CAS No: 865181-21-1
• MF: C₁₅H₁₅ClN₂OS
• MW: 306.810401201248
• CID: 6032791
• PubChem ID: 3335979
• Update Time: 2025-05-19

N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• Propanamide, N-[6-chloro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-2,2-dimethyl-
• N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2,2-dimethylpropanamide
• (Z)-N-(6-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pivalamide
• F1365-2334
• AKOS024606612
• N-[(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
• 865181-21-1

• Inchi： 1S/C15H15ClN2OS/c1-5-8-18-11-7-6-10(16)9-12(11)20-14(18)17-13(19)15(2,3)4/h1,6-7,9H,8H2,2-4H3
• InChI Key： WQOXZKNWHXTXAJ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(Cl)C=C2S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.0593620g/mol
• Monoisotopic Mass: 306.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 431.5±55.0 °C(Predicted)
• pka: -1.77±0.20(Predicted)

Additional information on N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide

N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 865181-21-1): An Overview

N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 865181-21-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is characterized by a benzothiazole core with a chloro substituent at the 6-position and a propargyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The propargyl group, in particular, is known for its ability to participate in various chemical reactions, such as click chemistry, which can be exploited for the synthesis of more complex molecules or for conjugation with other biomolecules.

Recent studies have highlighted the pharmacological potential of N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cell survival and proliferation. Specifically, the compound was found to downregulate the expression of proteins involved in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide has also shown promise in other therapeutic areas. Research conducted by a team at the University of California revealed that this compound possesses significant anti-inflammatory activity. In vitro and in vivo studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(2Z)-6-chloro-3-(prop-2-yinl)-2,3-dihydro-l , 3-benzothiazol - 0 - ylidene - 0 , 0 - dimethylpropanamide has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the condensation of 6-chloro-l , 3-benzothiazol - 0 ( Z ) - ylidene - 0 , 0 - dimethylpropanamide with propargyl bromide in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in high purity.

From a pharmacokinetic perspective, N-(2Z)-6-chloro-l , 3-benzothiazol - 0 ( Z ) - ylidene - 0 , 0 - dimethylpropanamide has favorable properties that make it suitable for further development as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life in vivo. Additionally, it exhibits low toxicity in animal models, which is an important consideration for its potential use in humans.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of N-(2Z)-6-chloro-l , 3-benzothiazol - 0 ( Z ) - ylidene - 0 , 0 - dimethylpropanamide. Clinical trials are currently underway to evaluate its therapeutic potential in various diseases. These trials will provide valuable insights into its pharmacological profile and help determine its suitability for different medical applications.

In conclusion, N-(2Z)-6-chloro-3-(prop-yn-l-yl)-dihydro-l,3-benzothiazol-0-ylidene-dimemethylpropanamide strong > (CAS No. 865181–87–4) represents an exciting molecule with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it a promising candidate for further development in medicinal chemistry.